Cas no 2227649-06-9 ((1S)-3-amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-ol)
(1S)-3-amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (1S)-3-amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-ol
- EN300-1773954
- 2227649-06-9
-
- Inchi: 1S/C6H10N4O3/c7-2-1-5(11)4-3-8-9-6(4)10(12)13/h3,5,11H,1-2,7H2,(H,8,9)/t5-/m0/s1
- InChI Key: NOCLGLZNISUSNS-YFKPBYRVSA-N
- SMILES: O[C@H](C1C=NNC=1[N+](=O)[O-])CCN
Computed Properties
- Exact Mass: 186.07529019g/mol
- Monoisotopic Mass: 186.07529019g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 121Ų
(1S)-3-amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1773954-0.05g |
(1S)-3-amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-ol |
2227649-06-9 | 0.05g |
$2166.0 | 2023-09-20 | ||
| Enamine | EN300-1773954-0.1g |
(1S)-3-amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-ol |
2227649-06-9 | 0.1g |
$2268.0 | 2023-09-20 | ||
| Enamine | EN300-1773954-0.25g |
(1S)-3-amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-ol |
2227649-06-9 | 0.25g |
$2372.0 | 2023-09-20 | ||
| Enamine | EN300-1773954-0.5g |
(1S)-3-amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-ol |
2227649-06-9 | 0.5g |
$2475.0 | 2023-09-20 | ||
| Enamine | EN300-1773954-1.0g |
(1S)-3-amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-ol |
2227649-06-9 | 1g |
$2578.0 | 2023-06-03 | ||
| Enamine | EN300-1773954-2.5g |
(1S)-3-amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-ol |
2227649-06-9 | 2.5g |
$5055.0 | 2023-09-20 | ||
| Enamine | EN300-1773954-5.0g |
(1S)-3-amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-ol |
2227649-06-9 | 5g |
$7479.0 | 2023-06-03 | ||
| Enamine | EN300-1773954-10.0g |
(1S)-3-amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-ol |
2227649-06-9 | 10g |
$11090.0 | 2023-06-03 | ||
| Enamine | EN300-1773954-1g |
(1S)-3-amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-ol |
2227649-06-9 | 1g |
$2578.0 | 2023-09-20 | ||
| Enamine | EN300-1773954-5g |
(1S)-3-amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-ol |
2227649-06-9 | 5g |
$7479.0 | 2023-09-20 |
(1S)-3-amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-ol Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on (1S)-3-amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-ol
Compound CAS No. 2227649-06-9: (1S)-3-Amino-1-(3-Nitro-1H-Pyrazol-4-Yl)Propan-1-Ol
The compound with CAS number 2227649-06-9, known as (1S)-3-amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines an amino group with a pyrazole ring, making it a potential candidate for various applications in drug discovery and chemical synthesis.
Pyrazole derivatives have been extensively studied due to their diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The presence of the nitro group in the pyrazole ring further enhances the compound's reactivity and selectivity, making it a valuable building block in medicinal chemistry. Recent studies have highlighted the potential of this compound as a precursor for developing novel therapeutic agents targeting specific cellular pathways.
One of the key features of (1S)-3-amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-ol is its stereochemistry. The (1S) configuration plays a crucial role in determining the compound's pharmacokinetic properties and bioavailability. Researchers have utilized advanced stereochemical analysis techniques to elucidate the spatial arrangement of the molecule, which is essential for understanding its interactions with biological systems.
The synthesis of this compound involves a multi-step process that combines traditional organic synthesis methods with modern catalytic techniques. The introduction of the amino group and the nitro group requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in asymmetric catalysis have enabled more efficient and environmentally friendly methods for synthesizing this compound, aligning with current trends toward sustainable chemistry.
From a pharmacological perspective, (1S)-3-amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-o has shown promising results in preclinical studies. It has demonstrated selective inhibition of certain enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for treating conditions such as neurodegenerative diseases and cancer.
Recent research has also explored the use of this compound in combination therapies, where it enhances the efficacy of existing drugs while reducing side effects. Its unique chemical structure allows for functionalization at multiple sites, enabling researchers to develop analogs with improved pharmacokinetic profiles and enhanced therapeutic effects.
In conclusion, (1S)-3-amino-1-(3-nitro-1H-pyrazol -4-Yl)Propan - ̃ol is a versatile compound with significant potential in drug discovery and development. Its unique structure, stereochemistry, and reactivity make it a valuable tool for advancing our understanding of molecular mechanisms in health and disease. As research continues to uncover new applications for this compound, it is poised to play a pivotal role in the development of innovative therapeutic strategies.
2227649-06-9 ((1S)-3-amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)